1-Benzylpiperidine-4-carbaldehyde

Description

1-Benzylpiperidine-4-carbaldehyde is an organic compound with the molecular formula C₁₃H₁₇NO. It is a piperidine derivative, characterized by a benzyl group attached to the nitrogen atom and an aldehyde group at the fourth position of the piperidine ring. This compound is also known as 1-Benzyl-4-piperidinecarboxaldehyde or N-Benzylpiperidine-4-carboxaldehyde . 1-Benzylpiperidine-4-carbaldehyde is significant in chemical and pharmaceutical applications because of its unique structure and reactivity.

1-Benzylpiperidine-4-carbaldehyde is primarily used as a reactant in the synthesis of Donepezil, a drug used to treat Alzheimer’s disease . It affects the cholinergic pathway by inhibiting acetylcholinesterase, which increases acetylcholine levels and enhances cholinergic transmission, improving cognitive function and memory in Alzheimer's patients. The compound is also utilized as an intermediate in synthesizing complex organic molecules, studying enzyme interactions and metabolic pathways, producing fine chemicals, and as a building block for various chemical syntheses. Similar compounds include 1-Benzyl-4-formylpiperidine and 1-Benzylisonipecotaldehyde, but 1-Benzylpiperidine-4-carbaldehyde has a specific substitution pattern that makes it particularly valuable in Donepezil synthesis due to its optimal reactivity and compatibility with the synthetic route.

The synthesis of 1-Benzylpiperidine-4-carbaldehyde can be achieved through the oxidation of N-benzyl piperidine alcohol using oxalyl chloride . The reaction typically involves using dichloromethane as a solvent and triethylamine to facilitate the process . The resulting product can then be purified through washing and drying steps . Another method involves using 1-benzyl-4-piperidine carbinols as an initiator under the effect of 2,2,6,6-tetramethyl--1-piperidone, sodium periodate, and Sodium Bromide .

• CAS No.: 22065-85-6
• Product Name: 1-Benzylpiperidine-4-carbaldehyde
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 1-benzylpiperidine-4-carbaldehyde
• Standard InChI: InChI=1S/C13H17NO/c15-11-13-6-8-14(9-7-13)10-12-4-2-1-3-5-12/h1-5,11,13H,6-10H2
• Standard InChIKey: SGIBOXBBPQRZDM-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C=O)CC2=CC=CC=C2
• Canonical SMILES: C1CN(CCC1C=O)CC2=CC=CC=C2
• Synonyms: 1-(Phenylmethyl)-4-piperidinecarboxaldehyde;1-Benzyl-4-formylpiperidine; 4-Formyl-1-benzylpiperidine; N-(Phenylmethyl)piperidine-4-carboxaldehyde; N-Benzyl-4-formylpiperidine
• PubChem Compound: 89584
• Last Modified: Sep 14 2023